N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C25H25N3O4S2/c1-28-24(30)23-22(18(14-33-23)17-7-5-4-6-8-17)27-25(28)34-15-21(29)26-12-11-16-9-10-19(31-2)20(13-16)32-3/h4-10,13-14H,11-12,15H2,1-3H3,(H,26,29)
• InChI Key: CIIPSAFRKICANA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)NCCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H25N3O4S2
• Molecular Weight: 495.6 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C25H25N3O4S2 and its molecular weight is 495.61. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

Research highlights the synthetic methodologies involving this compound, particularly in the context of generating novel chemical structures. For instance, Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides, including compounds similar to the one , leads to the synthesis of complex erythrinanes, which have been applied in the formal synthesis of naturally occurring alkaloids (Shiho Chikaoka et al., 2003). This showcases the compound's role in facilitating synthetic routes to biologically active natural products.

Antitumor Activity

The compound's derivatives have demonstrated potent anticancer activity across various cancer cell lines, including breast, cervical, and colonic carcinomas. A study synthesized new thieno[3,2-d]pyrimidine derivatives, some of which displayed anticancer activity comparable to doxorubicin (H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017). This indicates the potential for developing novel anticancer agents based on the structural motif of the compound.

Dual Enzyme Inhibition

The scaffold of thieno[2,3-d]pyrimidine, closely related to the chemical structure , has been explored for its potential as a dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial for DNA synthesis and repair. This duality enhances its therapeutic potential, providing a basis for the development of new treatments for diseases requiring the inhibition of these enzymes (A. Gangjee et al., 2008).

Material Science

The compound and its derivatives have applications in material science, particularly in the synthesis and characterization of organic crystals with nonlinear optical properties. Such materials are of interest for their potential applications in optical technologies, including laser systems and optical communication (A. Dhandapani et al., 2017).